Cas no 1261961-02-7 (2-(2,5-Dimethylphenyl)-6-methylbenzoic acid)

• Product Name: 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid
• CAS No: 1261961-02-7
• MF: C₁₆H₁₆O₂
• MW: 240.297044754028
• MDL: MFCD18319286
• CID: 2622374
• PubChem ID: 53225216
• Update Time: 2025-06-13

2-(2,5-Dimethylphenyl)-6-methylbenzoic acid Chemical and Physical Properties

Names and Identifiers

• DTXSID00688948
• 2',3,5'-Trimethyl[1,1'-biphenyl]-2-carboxylic acid
• 2-(2,5-DIMETHYLPHENYL)-6-METHYLBENZOIC ACID
• 1261961-02-7
• MFCD18319286
• 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid

• MDL： MFCD18319286
• Inchi： 1S/C16H16O2/c1-10-7-8-11(2)14(9-10)13-6-4-5-12(3)15(13)16(17)18/h4-9H,1-3H3,(H,17,18)
• InChI Key： DOAOYDMMDPALBB-UHFFFAOYSA-N
• SMILES： OC(C1C(C)=CC=CC=1C1C=C(C)C=CC=1C)=O

Computed Properties

• Exact Mass: 240.115029749Da
• Monoisotopic Mass: 240.115029749Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 299
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 37.3Ų

Additional information on 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid

Comprehensive Overview of 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid (CAS No. 1261961-02-7)

2-(2,5-Dimethylphenyl)-6-methylbenzoic acid (CAS No. 1261961-02-7) is a specialized organic compound that has garnered significant attention in the fields of pharmaceutical research, material science, and chemical synthesis. This compound, characterized by its unique aromatic structure, is often utilized as an intermediate in the development of advanced materials and bioactive molecules. Its molecular formula and structural properties make it a valuable asset for researchers exploring novel applications in drug discovery and functional materials.

The growing interest in 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid is partly driven by its potential role in the synthesis of high-performance polymers and pharmaceutical intermediates. With the increasing demand for sustainable chemistry solutions, this compound is being studied for its compatibility with green synthesis methods, aligning with global trends toward environmentally friendly chemical processes. Researchers are particularly intrigued by its stability and reactivity, which make it suitable for catalysis and organic transformations.

One of the most frequently searched questions related to CAS No. 1261961-02-7 is its solubility and thermal stability. Studies indicate that this compound exhibits moderate solubility in common organic solvents such as ethanol, acetone, and dichloromethane, making it versatile for laboratory applications. Its thermal properties are also a subject of interest, as it demonstrates stability under controlled conditions, which is critical for industrial-scale processes.

Another area of focus is the synthetic pathways for 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid. Modern techniques, including microwave-assisted synthesis and flow chemistry, have been explored to optimize its production. These methods not only improve yield but also reduce energy consumption, addressing the growing emphasis on sustainable manufacturing in the chemical industry. Additionally, the compound's potential as a building block for functionalized materials has sparked innovation in material science.

In the context of drug discovery, 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid is being investigated for its role in the design of small-molecule inhibitors and therapeutic agents. Its structural motifs are compatible with medicinal chemistry strategies, particularly in targeting enzyme modulation and receptor binding. This aligns with the broader trend of precision medicine, where tailored compounds play a pivotal role in developing next-generation treatments.

From an analytical chemistry perspective, the characterization of CAS No. 1261961-02-7 involves advanced techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are essential for both research and industrial applications. The compound's spectral data and chromatographic behavior are well-documented, facilitating its integration into complex synthetic workflows.

In summary, 2-(2,5-Dimethylphenyl)-6-methylbenzoic acid (CAS No. 1261961-02-7) represents a versatile and valuable compound with broad applications across multiple scientific disciplines. Its relevance to sustainable chemistry, drug development, and material innovation ensures its continued prominence in research and industrial settings. As advancements in synthetic methodologies and analytical technologies progress, this compound is poised to play an even greater role in shaping the future of chemical sciences.